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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of the potential carcinogenic risk of N-Nitroso
Finerenone, a potential nitrosamine drug substance-related impurity (NDSRI) of the non-

steroidal mineralocorticoid receptor antagonist, Finerenone. As direct carcinogenicity data for

N-Nitroso Finerenone is not publicly available, this document synthesizes information on the

parent compound, the well-established risks of N-nitroso compounds, and standard

toxicological assessment workflows to build a predictive risk profile.

Comparative Toxicological Profiles
The carcinogenic potential of N-Nitroso Finerenone is best understood by comparing the

known profile of Finerenone with the general mechanisms of carcinogenicity associated with

the N-nitroso chemical class.

Finerenone: Based on regulatory assessments, Finerenone is considered non-genotoxic.[1] In

2-year carcinogenicity studies, Finerenone did not demonstrate carcinogenic potential in

female mice or in male and female rats.[1] An increase in benign Leydig cell adenomas was

observed in male mice at high exposure levels (26 times the unbound AUC in humans), a

finding often associated with rodent-specific mechanisms.[1] Clinical trial meta-analyses have
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found that Finerenone is not associated with an increased risk of overall tumors in patients,

although a potential link to an increased risk of malignant neoplasms in the urinary tract

warrants further investigation.[2][3]

N-Nitroso Compounds (General Class): N-nitroso compounds are a well-known "cohort of

concern" due to their mutagenic and carcinogenic properties.[4] Many are potent carcinogens

in animal studies and are reasonably anticipated to be human carcinogens.[4][5] Their

carcinogenic mechanism typically involves metabolic activation by cytochrome P450 (CYP)

enzymes.[5][6] This process, often through α-hydroxylation, leads to the formation of unstable

intermediates that decompose into highly reactive electrophilic diazonium ions.[5][7][8] These

ions can then alkylate DNA, forming DNA adducts that, if not repaired, can lead to mutations

and initiate carcinogenesis.[6][9]

N-Nitroso Finerenone (Predictive Evaluation): N-Nitroso Finerenone is the N-nitroso

derivative of the secondary amine present in the Finerenone structure.[10] Given the

established mechanism of N-nitroso compounds, it is predicted that N-Nitroso Finerenone
requires metabolic activation to exert genotoxic effects. The presence of the N-nitroso group

raises a structural alert for mutagenicity. Therefore, despite the non-genotoxic profile of the

parent drug, N-Nitroso Finerenone is presumed to be a potential mutagen and carcinogen

until proven otherwise through experimental testing. The U.S. FDA has set an Acceptable

Intake (AI) limit of 1500 ng/day for this specific impurity, categorizing it as a Potency Category 5

NDSRI.[10]

Standard Carcinogenicity Testing Workflow
The evaluation of a potential mutagenic impurity like N-Nitroso Finerenone follows a

structured workflow guided by international regulations, such as the ICH M7(R2) guideline.[11]

[12][13] This workflow aims to identify, characterize, and control impurities to limit potential

cancer risk.
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Standard workflow for assessing the carcinogenic potential of a pharmaceutical impurity.
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Key Experimental Protocols
A battery of tests is required to definitively evaluate the carcinogenic potential of N-Nitroso
Finerenone. Below are protocols for two foundational assays.

This assay is a primary screen for point mutations and is recommended by the ICH M7

guideline.[14] For N-nitrosamines, enhanced conditions are recommended to avoid false-

negative results.[15]

Objective: To determine if N-Nitroso Finerenone can induce reverse mutations in histidine-

dependent strains of Salmonella typhimurium and E. coli.

Test System:S. typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli strain WP2

uvrA (pKM101).[15]

Methodology:

Metabolic Activation: The test must be conducted with and without a metabolic activation

system (S9 mix). For nitrosamines, it is crucial to use S9 from both rat and hamster liver,

prepared from rodents treated with CYP enzyme inducers (e.g., phenobarbital and β-

naphthoflavone).[15] A high concentration (30%) of S9 is recommended.[14][15]

Assay Type: The pre-incubation method should be used with a recommended pre-

incubation time of 30 minutes.[15][16]

Procedure:

Aliquots of the bacterial culture, the test substance at various concentrations, and the

S9 mix (or buffer for non-activation plates) are combined in a test tube.

The mixture is incubated at 37°C for 30 minutes.[16]

Molten top agar is added, and the contents are poured onto minimal glucose agar

plates.

Plates are incubated for 48-72 hours at 37°C.
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Data Analysis: The number of revertant colonies per plate is counted. A positive result is

indicated by a concentration-dependent increase in revertant colonies compared to the

negative control.[17]

Controls:

Negative: Vehicle control (e.g., DMSO).

Positive: Known mutagens specific to the bacterial strains, both requiring and not requiring

metabolic activation (e.g., N-nitrosodimethylamine (NDMA) for S9-dependent strains).

If the Ames test is positive, an in vivo test is required to assess genotoxicity in a mammalian

system, accounting for metabolic and pharmacokinetic factors.[18][19]

Objective: To determine if N-Nitroso Finerenone induces chromosomal damage or damage

to the mitotic apparatus in the bone marrow erythroblasts of rodents.[19]

Test System: Laboratory mice or rats of a recognized strain.[19][20]

Methodology:

Dosing: Animals (typically groups of 5-6 per sex) are administered N-Nitroso Finerenone
via a clinically relevant route at three dose levels, alongside vehicle (negative) and positive

control groups.[21] Doses are selected based on a preliminary range-finding study.

Sample Collection: Bone marrow is typically harvested 24 and 48 hours after the final

dose.[19]

Slide Preparation: Bone marrow cells are flushed, smeared onto microscope slides, and

stained (e.g., with Giemsa and May-Grünwald) to differentiate polychromatic erythrocytes

(PCEs) from normochromatic erythrocytes (NCEs).

Scoring: At least 4,000 PCEs per animal are scored for the presence of micronuclei.[21]

The ratio of PCEs to NCEs is also calculated to assess bone marrow toxicity.

Data Analysis: A positive result is a statistically significant, dose-dependent increase in the

frequency of micronucleated PCEs in treated groups compared to the negative control.
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Controls:

Negative: Vehicle control.

Positive: A known clastogen (e.g., cyclophosphamide).[19]

Quantitative Data Comparison (Hypothetical)
The following tables present hypothetical data to illustrate potential outcomes from the

described assays, comparing N-Nitroso Finerenone to the parent drug and appropriate

controls.

Table 1: Hypothetical Ames Test Results (Revertant Colonies/Plate, TA100 Strain)

Compound Dose (µ g/plate ) Without S9 Mix
With 30% Hamster
S9 Mix

Vehicle Control 0 115 125

Finerenone 100 118 122

500 120 128

2500 112 119

N-Nitroso Finerenone 10 122 255

50 119 480

250 125 950

NDMA (Positive

Control)
10 110 890

*Indicates a positive

mutagenic response.

Table 2: Hypothetical In Vivo Micronucleus Test Results (Mice)
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Compound Dose (mg/kg)
% Micronucleated PCEs
(Mean ± SD)

Vehicle Control 0 0.18 ± 0.05

Finerenone 200 0.20 ± 0.06

N-Nitroso Finerenone 10 0.21 ± 0.07

50 0.45 ± 0.10

100 0.85 ± 0.15

Cyclophosphamide 40 1.55 ± 0.25

Indicates a positive clastogenic

response.

Mechanistic Pathway of N-Nitroso Compound
Carcinogenicity
The carcinogenic action of N-nitroso compounds is initiated by metabolic activation leading to

DNA damage.
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Metabolic activation and DNA alkylation pathway for N-nitroso compounds.
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In conclusion, while Finerenone itself is non-genotoxic, the potential impurity N-Nitroso
Finerenone carries a structural alert for mutagenicity and is treated as a potential carcinogen.

Its risk profile must be established through a rigorous battery of genotoxicity tests as outlined in

regulatory guidelines. The provided experimental protocols and comparative data serve as a

framework for the necessary scientific evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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